Cas no 882521-63-3 (7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine structure
882521-63-3 structure
Product Name:7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
CAS No:882521-63-3
Molecular Formula:C6H5BrN4
Molecular Weight:213.034699201584
MDL:MFCD11846606
CID:844477

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Properties

Names and Identifiers

    • 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
    • 2-Amino-7-bromo-[1,2,4]triazolo[1,5-a]pyridine
    • (7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-yl)amine
    • 7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
    • [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 7-bromo-
    • 7-Bromo[1,2,4]triazolo[1,5-a]pyridin-2-amine
    • DAYYXZOMYRSLBX-UHFFFAOYSA-N
    • BCP07699
    • PB32995
    • TRA0002175
    • SY017188
    • AB0027231
    • W9046
    • 4C
    • 7-Bromo[1,2,4]triazolo[1,5-a]pyridin-2-amine (ACI)
    • MDL: MFCD11846606
    • InChIKey: DAYYXZOMYRSLBX-UHFFFAOYSA-N
    • Inchi: 1S/C6H5BrN4/c7-4-1-2-11-5(3-4)9-6(8)10-11/h1-3H,(H2,8,10)
    • SMILES: BrC1=CC2N(N=C(N)N=2)C=C1

Computed Properties

  • Exact Mass: 211.97000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Heavy Atom Count: 11
  • Complexity: 154
  • Topological Polar Surface Area: 56.2

Experimental Properties

  • LogP: 1.00410
  • PSA: 56.94000
  • Solubility: Very slightly soluble (0.81 g/l) (25 º C),
  • Density: 2.09±0.1 g/cm3 (20 ºC 760 Torr),

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Security Information

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003GZH-250mg
7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
882521-63-3 98%
250mg
$16.00 2025-02-19
A2B Chem LLC
AB61181-250mg
7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
882521-63-3 98%
250mg
$16.00 2024-04-19
Aaron
AR003H7T-100mg
7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
882521-63-3 98%
100mg
$7.00 2025-01-22
abcr
AB437467-1 g
7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine; .
882521-63-3
1g
€131.40 2023-04-23
Ambeed
A218977-250mg
7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
882521-63-3 98%
250mg
$21.0 2025-02-25
Apollo Scientific
OR400610-1g
7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
882521-63-3 95%
1g
£74.00 2025-02-20
Chemenu
CM118948-1g
2-Amino-7-bromo-[1,2,4]triazolo[1,5-a]pyridine
882521-63-3 98%
1g
$*** 2023-03-30
ChemScence
CS-W008673-1g
7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
882521-63-3 97.54%
1g
$80.0 2022-04-26
Crysdot LLC
CD11035303-1g
7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
882521-63-3 98%
1g
$95 2024-07-19
Enamine
EN300-79736-0.1g
7-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
882521-63-3 95.0%
0.1g
$19.0 2025-03-21

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  30 min, 0 °C; 12 h, rt
1.2 Reagents: Hydroxyamine hydrochloride ,  Diisopropylethylamine Solvents: Ethanol ,  Methanol ;  2 h, rt; rt → 60 °C; 3 h, 60 °C
Reference
Triazolopyrimidine and triazolopyridine scaffolds as TDP2 inhibitors
Ribeiro, Carlos J. A.; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(2), 257-261

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Raw materials

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Preparation Products

7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine Suppliers

XI AN JU REN HE XIN YI YAO Technology Co., Ltd.
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HU BEI SHI SHUN Biotechnology Co., Ltd.
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SHANG HAI JI XIANG Biotechnology Co., Ltd.
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:882521-63-3)7-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
A862268
Purity:99%
Quantity:25g
Price($):526.0